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Compound Focus: Sterigmatocystine

CAS No.: 10048-13-2

Cat. No.: S543960

An Overview of Sterigmatocystin and its Derivatives

Sterigmatocystin (STC) is a mycotoxin and a precursor in the biosynthesis of aflatoxins. Several derivatives
of STC have been identified, often involving modifications to its core structure. The table below summarizes

relevant derivatives based on the available literature.

Core Structure | Key

e Relevant Context
Modification

Derivative Name

Sterigmatocystin (STC) Bifuran ring + anthracenone Parent compound; late-stage
skeleton [1] intermediate in aflatoxin
biosynthesis [2].

O-methylsterigmatocystin STC with a methylated hydroxyl Direct precursor to aflatoxins; used
(OMST) group [3] [2] in synthesis studies of other
homologues [3].

Oxisterigmatocystins STC with additional oxygen- A category of derivatives formed
containing substitutions (e.g., through oxidative processes.
hydroxylation) [1]
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Core Structure | Key

Derivative Name o Relevant Context

Modification
Sterigmatocystin- Characteristic hemiacetal A specific derivative mentioned as
hemiacetal functional group [1] being isolated from Aspergillus sp.

[1].

Potential Strategies for Imnmunoassay Development

While direct protocols are unavailable, the search results suggest two strategic approaches for developing

such immunoassays, drawing parallels from related scientific work.

e Hapten Design Using Hemiacetal Derivatives: The isolation of natural "sterigmatocystin-
hemiacetal” [1] provides a candidate molecule that can be used directly as a hapten. By conjugating
this derivative to a carrier protein (like BSA or KLH), you can generate antibodies specifically

recognizing the hemiacetal form or its structural analogues.

e Adopting a Competitive Assay Format: A well-established strategy for analyzing small molecules is
the competitive Enzyme Immunoassay (EIA) [4]. This method is particularly suitable for detecting low
molecular weight targets with small structural differences from their parent compounds. The workflow
involves competition between free analytes and enzyme-conjugated products for immobilized

antibodies, enabling precise quantification.
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Start: Develop Immunoassay for
Sterigmatocystin Hemiacetal

Strategy 1 Strategy 2:
Hapten Design Competitive Assay Format [4]

Use isolated stengmatocystm-

hemiacetal derivative [1] (Coat plate with anti-product antlbodg

- Sample with free analyte

[Conjugate to a carrier protei
- Product-enzyme conjugate

(e.g., BSA, KLH)

l

Immunize host to generate Incubate: Analytic and conjugate
specific antibodies compete for antibody binding sites

ID Add mixture of:

Measure enzyme signal:

Inverse relationship to analyte concentration

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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